Cas no 84565-26-4 (6-oxaspiro3.4octan-5-one)

• Product Name: 6-oxaspiro3.4octan-5-one
• CAS No: 84565-26-4
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 3327073
• PubChem ID: 15566991
• Update Time: 2025-04-23

6-oxaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• 6-OXASPIRO[3.4]OCTAN-5-ONE
• 6-oxaspiro3.4octan-5-one

• Inchi： 1S/C7H10O2/c8-6-7(2-1-3-7)4-5-9-6/h1-5H2
• InChI Key： AMXISTVVYIIGOD-UHFFFAOYSA-N
• SMILES： O=C1C2(CCC2)CCO1

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 6-oxaspiro3.4octan-5-one

Professional Introduction to 6-OXASPIRO[3.4]OCTAN-5-ONE (CAS No. 84565-26-4)

6-OXASPIRO[3.4]OCTAN-5-ONE, identified by the Chemical Abstracts Service Number (CAS No.) 84565-26-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural framework and potential biological activities. This spirocyclic ketone, featuring an oxygen-containing bridge between two cycloalkane rings, presents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of 6-OXASPIRO[3.4]OCTAN-5-ONE consists of a spiro center connecting a cyclopentane ring to a cyclohexane ring, with a ketone group at the 5-position of the latter. This arrangement introduces rigidity and conformational constraints, which can influence its interactions with biological targets. The presence of both aromatic and aliphatic moieties in its structure allows for diverse functionalization, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in spirocyclic compounds due to their structural complexity and potential to exhibit unique pharmacological properties. Studies have demonstrated that spirocyclic structures can enhance binding affinity and selectivity by optimizing spatial orientation and electronic distribution. The oxygen atom in the spiro ring further contributes to hydrogen bonding capabilities, which is crucial for designing molecules that interact effectively with biological macromolecules.

6-OXASPIRO[3.4]OCTAN-5-ONE has been investigated for its potential applications in drug discovery, particularly as a precursor for more complex molecules. Its spirocyclic core can be modified through various chemical transformations, such as oxidation, reduction, or nucleophilic substitution, to introduce different functional groups. These modifications enable the synthesis of derivatives with tailored biological activities, making it a valuable building block in medicinal chemistry.

One of the most compelling aspects of 6-OXASPIRO[3.4]OCTAN-5-ONE is its reported biological activity. Preclinical studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer. The spirocyclic scaffold has been shown to interfere with key enzymatic pathways by mimicking natural substrates or inhibiting enzyme activity. For instance, certain analogs have demonstrated inhibitory effects on enzymes involved in pain signaling or inflammatory responses.

The synthesis of 6-OXASPIRO[3.4]OCTAN-5-ONE itself represents a challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible to researchers. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the efficient construction of spirocyclic frameworks with high enantioselectivity. These advancements not only facilitate the production of 6-OXASPIRO[3.4]OCTAN-5-ONE but also open up new possibilities for generating structurally diverse derivatives.

The pharmaceutical industry has recognized the potential of spirocyclic compounds like 6-OXASPIRO[3.4]OCTAN-5-ONE as lead candidates for drug development. Several companies and academic institutions are actively exploring its derivatives as candidates for clinical trials. The structural features that make this compound attractive—such as its rigidity, hydrogen bonding capability, and modifiable functional groups—align well with current trends in drug design aimed at improving efficacy and reducing side effects.

Recent research has also highlighted the role of 6-OXASPIRO[3.4]OCTAN-5-ONE in computational chemistry and molecular modeling studies. Its well-defined three-dimensional structure makes it an excellent candidate for virtual screening campaigns aimed at identifying new drug candidates. By leveraging computational tools, researchers can predict how different derivatives might interact with target proteins or enzymes, thereby accelerating the drug discovery process.

The environmental impact of synthesizing and using 6-OXASPIRO[3.4]OCTAN-5-ONE is another area of consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical synthesis not only benefit the environment but also make production processes more cost-effective and scalable.

In conclusion,6-OXASPIRO[3.4]OCTAN-5-ONE (CAS No. 84565-26-4) is a structurally intriguing compound with significant potential in pharmaceutical research and drug development. Its unique spirocyclic framework, combined with its modifiable nature and reported biological activities, makes it a valuable asset for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound,6-OXASPIRO[3.4]OCTAN-5-ONE is poised to play an increasingly important role in addressing unmet medical needs.